Cas no 847972-22-9 (5-amino-2-(1-piperazinyl)-Benzonitrile)

5-amino-2-(1-piperazinyl)-Benzonitrile structure
847972-22-9 structure
Product Name:5-amino-2-(1-piperazinyl)-Benzonitrile
CAS No:847972-22-9
MF:C11H14N4
MW:202.255661487579
CID:1038269
PubChem ID:62138947
Update Time:2025-04-20

5-amino-2-(1-piperazinyl)-Benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-amino-2-(1-piperazinyl)-Benzonitrile
    • 5-Amino-2-(piperazin-1-yl)benzonitrile
    • 5-amino-2-piperazin-1-ylbenzonitrile
    • 847972-22-9
    • AKOS011419248
    • SCHEMBL3636287
    • DTXSID10734344
    • 5-amino-2-piperazin-1-yl-benzonitrile
    • A863978
    • QUCGIBACMCXRNB-UHFFFAOYSA-N
    • GS1538
    • MDL: MFCD16687606
    • Inchi: 1S/C11H14N4/c12-8-9-7-10(13)1-2-11(9)15-5-3-14-4-6-15/h1-2,7,14H,3-6,13H2
    • InChI Key: QUCGIBACMCXRNB-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC(=CC=2C#N)N)CCNCC1

Computed Properties

  • Exact Mass: 202.121846464g/mol
  • Monoisotopic Mass: 202.121846464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 65.1Ų
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